N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide

• Molecular Formula: C24H22N2O4S
• Molecular Weight: 434.5 g/mol
• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C24H22N2O4S/c1-14-11-15(24-26-18-7-5-6-8-21(18)31-24)9-10-17(14)25-23(27)16-12-19(28-2)22(30-4)20(13-16)29-3/h5-13H,1-4H3,(H,25,27)
• InChI Key: PDIQIIXYELJGMV-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)C2=NC3=CC=CC=C3S2)NC(=O)C4=CC(=C(C(=C4)OC)OC)OC

Description

N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide, also known as BMB-4, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in cancer treatment.

Mechanism of Action

The mechanism of action of N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide is not yet fully understood. However, it is believed that N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide inhibits the activity of certain enzymes that are involved in cancer cell growth and proliferation. N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide has been shown to have minimal toxicity in normal cells, making it a potentially safer alternative to traditional chemotherapeutic agents. N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide has also been shown to have anti-inflammatory effects, which may contribute to its anticancer properties.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide is its potential as a safer alternative to traditional chemotherapeutic agents. However, one limitation is that more research is needed to fully understand the mechanism of action and potential side effects of N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide.

Future Directions

There are several future directions for research on N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide. One area of interest is the development of more efficient synthesis methods for N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide. Another area of interest is the investigation of N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide's potential as a combination therapy with other chemotherapeutic agents. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide.

Synthesis Methods

N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide can be synthesized using a multi-step process that involves the reaction of 2-methyl-4-nitroaniline with 2-aminothiophenol to form 4-(1,3-benzothiazol-2-yl)-2-methylaniline. This intermediate is then reacted with 3,4,5-trimethoxybenzoyl chloride to form N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide.

Scientific Research Applications

N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide has been found to have potential applications in cancer treatment. Studies have shown that N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide can inhibit the growth of cancer cells in various types of cancer, including breast cancer, lung cancer, and liver cancer. N-[4-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide has also been shown to have synergistic effects with other chemotherapeutic agents, making it a promising candidate for combination therapy.